40805-79-6(pyrimidine-5-carbonitrile),U582

pyrimidine-5-carbonitrile Properties

Names and Identifiers

- 5-Cyanopyrimidine
- Pyrimidine-5-carbonitrile
- 5-Pyrimidinecarbonitrile
- 5-Cyano pyrimidine
- PubChem11102
- 5-cyanopyrimidine, AldrichCPR
- XVIAPHVAGFEFFN-UHFFFAOYSA-N
- WT1327
- SBB065694
- CL1906
- ABP001144
- PB29060
- HP23058
- SY012641
- U582
- ST1141056
- AB0019342
- A825298
- 805C796
- Z17419
- AMY066
- SCHEMBL151747
- AKOS005255397
- MFCD00235052
- DTXSID00436587
- AC-27427
- 40805-79-6
- 5-Cyanopyrimidine?
- FT-0649590
- J-524147
- PS-9302
- Z1201619938
- EN300-117374
- CS-M0923
- DB-001881
- +Expand
- MDL： MFCD00235052
- InChIKey： XVIAPHVAGFEFFN-UHFFFAOYSA-N
- Inchi： 1S/C5H3N3/c6-1-5-2-7-4-8-3-5/h2-4H
- SMILES： N1C([H])=NC([H])=C(C#N)C=1[H]

Computed Properties

Exact Mass: 105.03300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 105.032697108g/mol
Heavy Atom Count: 8
Complexity: 106
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 49.6

Experimental Properties

LogP: 0.34828
PSA: 49.57000
Refractive Index: 1.541
Boiling Point: 237.6℃ at 760 mmHg
Flash Point: 237.641 °C at 760 mmHg
Color/Form: White to Yellow Solid
Density: 1.226

pyrimidine-5-carbonitrile Security Information

Safety Instruction： 26-24/25
Hazard Statement： H301;H311;H331
Warning Statement： P261;P280;P301+P310;P311
Storage Condition：Room temperature
Risk Phrases： 36
Signal Word：Danger

pyrimidine-5-carbonitrile Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrimidine-5-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NF6-1g	5-Pyrimidinecarbonitrile	40805-79-6	97%	1g	$117.00	2024-05-03
A2B Chem LLC	AB69522-1g	5-Cyanopyrimidine	40805-79-6	97%	1g	$58.00	2024-04-20
abcr	AB466476-1 g	Pyrimidine-5-carbonitrile, 95%; .	40805-79-6		1g	€138.30	2023-04-21
Advanced ChemBlocks	C-3273-1G	5-Cyanopyrimidine	40805-79-6	97%	1G	$60	2023-04-13
Apollo Scientific	OR11333-1g	Pyrimidine-5-carbonitrile	40805-79-6	95%	1g	£58.00	2024-07-20
AstaTech	CL1906-1/G	5-CYANOPYRIMIDINE	40805-79-6	97%	1g	$73	2023-09-15
Chemenu	CM107962-25g	pyrimidine-5-carbonitrile	40805-79-6	98%	25g	$393	2021-08-06
ChemScence	CS-M0923-1g	pyrimidine-5-carbonitrile	40805-79-6		1G	$48.0	2022-04-27
Enamine	EN300-117374-0.1g	pyrimidine-5-carbonitrile	40805-79-6	95%	0.1g	$32.0	2023-07-07
eNovation Chemicals LLC	D494227-5G	pyrimidine-5-carbonitrile	40805-79-6	97%	5G	$110	2022-09-05

pyrimidine-5-carbonitrile Synthesis

pyrimidine-5-carbonitrile Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:40805-79-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:40805-79-6)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:40805-79-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

pyrimidine-5-carbonitrile Related Literature

1. Quantitative analysis of hydrogen and chalcogen bonds in two pyrimidine-5-carbonitrile derivatives, potential DHFR inhibitors: an integrated crystallographic and theoretical study

Lamya H. Al-Wahaibi,Kushumita Chakraborty,Nora H. Al-Shaalan,Mohamed Yehya Annavi Syed Majeed,Olivier Blacque,Aamal A. Al-Mutairi,Ali A. El-Emam,M. Judith Percino,Subbiah Thamotharan RSC Adv. 2020 10 36806
2. Pyrrolopyrimidine nucleosides. Part XI. Influence of amino-groups at C-4 and C-6 or an amino-group at C-6 on the reactivity of a 5-cyano-group in pyrrolo[2,3-d]pyrimidine nucleosides

Karl H. Schram,Leroy B. Townsend J. Chem. Soc. Perkin Trans. 1 1975 1253
3. Nucleophilic heterocyclic carbene promoted one pot multicomponent synthesis of new 6-(1H-indol-3-yl)-2-oxo-4-aryl-1,2,3,4 tetrahydropyrimidine-5-carbonitriles: an eco-compatible approach with PEG as a biodegradable medium

Shahin Fatma,Divya Singh,Priya Mishra,Pravin K. Singh,Preyas Ankit,Mandavi Singh,J. Singh RSC Adv. 2013 3 22527
4. Total and stereospecific synthesis of cadeguomycin, 2′deoxycadeguomycin, ara-cadeguomycin, and certain related nucleosides

Kandasamy Ramasamy,Ramachandra V. Joshi,Roland K. Robins,Ganapathi R. Revankar J. Chem. Soc. Perkin Trans. 1 1989 2375
5. Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M

Ahmed A. Nasser,Ibrahim H. Eissa,Mohamed R. Oun,Mohamed A. El-Zahabi,Mohammed S. Taghour,Amany Belal,Abdulrahman M. Saleh,Ahmed B. M. Mehany,Hendrik Luesch,Ahmad E. Mostafa,Wael M. Afifi,James R. Rocca,Hazem A. Mahdy Org. Biomol. Chem. 2020 18 7608
6. Pyrrolopyrimidine nucleosides. Part X. Synthesis of certain 4,5-disubstituted 7-(β-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidines related to toyocamycin and sangivamycin

Barbara C. Hinshaw,Olga Leonoudakis,Karl H. Schram,Leroy B. Townsend J. Chem. Soc. Perkin Trans. 1 1975 1248
7. Diversity oriented syntheses of fused pyrimidines designed as potential antifolates

Colin L. Gibson,Judith K. Huggan,Alan Kennedy,Lionel Kiefer,Jeong Hwan Lee,Colin J. Suckling,Carol Clements,Alan L. Harvey,William N. Hunter,Lindsay B. Tulloch Org. Biomol. Chem. 2009 7 1829
8. Synthesis of 2,4-dioxo-, 2-oxo-4-thioxo-, 4-oxo-, and 4-thioxo-pyrimidine-5-carbonitriles

Francisco J. Cuadrado,Miguel A. Pérez,José L. Soto J. Chem. Soc. Perkin Trans. 1 1984 2447
9. Electrostatic potential dispersing pyrimidine-5-carbonitrile acceptor for high efficiency and long lifetime thermally activated delayed fluorescence organic light-emitting diodes

Ji Seon Jang,Ha Lim Lee,Kyung Hyung Lee,Jun Yeob Lee J. Mater. Chem. C 2019 7 12695
10. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis

Ibrahim A. Osman,Rezk R. Ayyad,Hazem A. Mahdy New J. Chem. 2022 46 11812

Cas no 40805-79-6 (pyrimidine-5-carbonitrile)

pyrimidine-5-carbonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

pyrimidine-5-carbonitrile Security Information

pyrimidine-5-carbonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

pyrimidine-5-carbonitrile Price

pyrimidine-5-carbonitrile Synthesis

pyrimidine-5-carbonitrile Suppliers

pyrimidine-5-carbonitrile Related Literature

40805-79-6 (pyrimidine-5-carbonitrile) Related Products